1-(3,4-Difluorophenyl)-3-(2-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one
Description
1-(3,4-Difluorophenyl)-3-(2-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C20H21F2N5O2 and its molecular weight is 401.418. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimycobacterial Properties
Research on piperazinyl oxazolidinone antibacterial agents, including those containing pyridine or similar heteroaromatic rings, indicates their activity against gram-positive organisms and certain anaerobic bacteria. These compounds, such as linezolid and eperezolid, have demonstrated in vivo potency against S. aureus, comparable to known antibiotics, suggesting potential for treating resistant bacterial infections (Tucker et al., 1998). Further, novel imidazo[1,2-a]pyridine-3-carboxamides have been synthesized with considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, indicating potential applications in tuberculosis treatment (Lv et al., 2017).
Neuropharmacological Potential
Studies on dopamine D-2 and serotonin 5-HT2 receptor antagonists based on indole derivatives, including those with piperazinyl substitutions, highlight the compound's relevance in neuropsychiatric disorder research. Certain derivatives, such as sertindole, have shown potential as atypical neuroleptics, indicating possible applications in developing treatments for schizophrenia and other disorders (Perregaard et al., 1992).
Anti-Alzheimer's Research
N-benzylated imidazolidin-2-one derivatives have been evaluated for anti-Alzheimer's activity, inspired by the structure of donepezil, a leading drug for Alzheimer's disease management. These studies aim to develop novel therapeutics that could potentially improve cognitive functions in Alzheimer's patients (Gupta et al., 2020).
Antimicrobial and Antifungal Applications
Thiazolidinone derivatives synthesized from piperazinyl compounds have shown antimicrobial activity against a range of bacteria and fungi, suggesting their potential as broad-spectrum antimicrobial agents. Such studies provide a foundation for developing new treatments for infections caused by resistant pathogens (Patel et al., 2012).
Properties
IUPAC Name |
1-(3,4-difluorophenyl)-3-[2-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]imidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F2N5O2/c21-16-5-4-15(13-17(16)22)27-12-11-26(20(27)29)14-19(28)25-9-7-24(8-10-25)18-3-1-2-6-23-18/h1-6,13H,7-12,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDPCNAOXOWVQFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)CN3CCN(C3=O)C4=CC(=C(C=C4)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F2N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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